Cas no 104924-85-8 (3-butoxy-2,2-dimethylpropanal)

• Product Name: 3-butoxy-2,2-dimethylpropanal
• CAS No: 104924-85-8
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 1146268
• PubChem ID: 14323493
• Update Time: 2025-04-20

3-butoxy-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-butoxy-2,2-dimethylpropanal
• 104924-85-8
• DTXSID20558917
• SCHEMBL2846235

• Inchi： 1S/C9H18O2/c1-4-5-6-11-8-9(2,3)7-10/h7H,4-6,8H2,1-3H3
• InChI Key： WVHISIVRRWTPLQ-UHFFFAOYSA-N
• SMILES： O(CCCC)CC(C=O)(C)C

Computed Properties

• Exact Mass: 158.13074
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3